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Introduction

Strontium-85 (8°Sr), a gamma-emitting radioisotope with a half-life of 64.85 days, serves as an
invaluable tracer in soil and plant science. Its chemical similarity to calcium (Ca) allows it to act
as a reliable analog, enabling researchers to investigate various physiological and
environmental processes that are otherwise difficult to track. This document provides detailed
application notes and experimental protocols for the use of 8Sr in studying nutrient uptake,
transport dynamics, and soil mobility.

Key Applications of Strontium-85

e Calcium Uptake and Translocation: Due to their similar ionic radii and charge, strontium is
taken up by plants through calcium channels.[1][2] By tracing the movement of 85Sr,
researchers can elucidate the mechanisms of calcium absorption by roots, its transport
through the xylem, and its distribution to various plant organs.[3][4] This is particularly crucial
for understanding and mitigating calcium-related physiological disorders in crops, such as
blossom-end rot in tomatoes.[5]

» Soil Mobility and Leaching: Understanding the movement of contaminants and nutrients in
soil is vital for environmental risk assessment and agricultural management. 8Sr can be
used in laboratory column and lysimeter experiments to study the mobility of strontium, and
by extension, other divalent cations, in different soil types.[6][7] These studies help in
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predicting the potential for groundwater contamination and developing remediation
strategies.

o Root System Distribution and Activity: Applying 8>Sr to the soil surface and subsequently
measuring its concentration in different parts of the plant can provide insights into the
distribution and activity of the root system. This information is valuable for optimizing fertilizer
placement and irrigation strategies.

o Phytoremediation Studies: Strontium-85 can be employed to assess the potential of
different plant species to accumulate strontium, a common component of radioactive waste.
This is a key aspect of phytoremediation research, which aims to use plants to remove
pollutants from the environment.

Data Presentation

The following table summarizes quantitative data on the uptake and translocation of strontium
in various plant species. While some data pertains to Strontium-90, a beta-emitter, the relative
uptake patterns are analogous to Strontium-85.
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Experimental Protocols

Protocol 1: Strontium-85 Uptake and Translocation in
Plants (Hydroponic System)

Objective: To quantify the uptake and translocation of Strontium-85 in a model plant species

(e.g., tomato, Solanum lycopersicum) grown in a hydroponic solution.

Materials:

 85SrClz solution of known specific activity.
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» Hydroponic nutrient solution (e.g., Hoagland solution) with and without stable calcium and
strontium.

e Plant seedlings (e.g., 4-week-old tomato plants).

e Hydroponic cultivation setup (containers, aeration system).

o Gamma spectrometer (e.g., with a Nal(Tl) detector).

e Drying oven.

» Analytical balance.

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses.
Procedure:

e Plant Acclimatization:

o Grow tomato seedlings in a complete Hoagland solution for one week to allow
acclimatization to the hydroponic environment.

o Experimental Setup:

o

Prepare a fresh batch of Hoagland solution. For the treatment group, omit calcium and
add a known concentration of stable strontium (e.g., 1 mM SrCL).

o Spike the treatment solution with 8SrCl2 to a final activity of approximately 370 kBg/L.[6]
The exact activity can be adjusted based on the detector efficiency and experimental
duration.

o Maintain a control group with a standard Hoagland solution containing calcium and no
85Sr.

o Transfer the acclimatized plants to the respective treatment and control solutions. Ensure
continuous aeration.

e Exposure Period:
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o Allow the plants to grow in the spiked solution for a predetermined period. For short-term
uptake studies, this could be a few hours.[4] For translocation studies, a longer period of
24-48 hours may be necessary.

e Harvesting:

o At the end of the exposure period, carefully remove the plants from the hydroponic
solution.

o Rinse the roots thoroughly with a non-radioactive solution of the same stable strontium
concentration to remove any surface-adsorbed 8>Sr.

o Separate the plant into different organs: roots, stems, and leaves.

e Sample Preparation:

[e]

Place the separated plant parts into pre-weighed crucibles or vials.

o

Record the fresh weight of each sample.

[¢]

Dry the samples in an oven at 70-80°C to a constant weight.[11]

[¢]

Record the dry weight of each sample.

[e]

If necessary for the detector geometry, ash the samples in a muffle furnace at a
temperature not exceeding 400°C.[11]

o Gamma Spectrometry:

o Place the dried or ashed samples in the gamma spectrometer.

o Measure the gamma activity of 8Sr (peak at 514 keV) for a sufficient counting time to
achieve good counting statistics.[6][12]

o Also, measure the activity of a standard solution with a known concentration of 8Sr for
calibration.

o Data Analysis:
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o Calculate the 8Sr activity per gram of dry weight for each plant part.

o Determine the translocation factor by calculating the ratio of 85Sr activity in the shoots
(stems + leaves) to the activity in the roots.

Protocol 2: Strontium-85 Mobility in Soil Columns

Objective: To assess the mobility and leaching potential of Strontium-85 in a specific soil type.

Materials:

85SrCl2 solution of known specific activity.

e Soil of interest, sieved to <2 mm.

e Chromatography columns (e.g., glass or PVC).

 Peristaltic pump.

 Fraction collector.

e Synthetic groundwater or a solution mimicking the ionic composition of the local soil water.[6]
o Gamma spectrometer.

e PPE: lab coat, gloves, safety glasses.

Procedure:

e Column Packing:

o Carefully pack the chromatography column with the prepared soil to a uniform bulk
density, avoiding any preferential flow paths.

o Record the mass of the soil in the column.

e Column Saturation and Equilibration:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://horizon.documentation.ird.fr/exl-doc/pleins_textes/divers16-06/010042162.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Saturate the soil column from the bottom up with the synthetic groundwater using the
peristaltic pump at a slow, constant flow rate to displace any trapped air.

o Continue to pump the solution through the column until the outflow chemistry (e.g., pH,
electrical conductivity) is stable, indicating equilibration.

Tracer Injection:
o Prepare a pulse of the synthetic groundwater spiked with a known activity of &>Sr.

o Inject this tracer pulse into the top of the soil column. The volume of the pulse should be
small relative to the total pore volume of the column.

Leaching:

o Immediately after injecting the tracer, resume pumping the unspiked synthetic
groundwater through the column at the same constant flow rate.

o Collect the leachate (outflow) in regular time or volume intervals using a fraction collector.
Sample Analysis:

o Measure the 8Sr activity in each collected fraction using a gamma spectrometer.

Data Analysis:

o Plot the relative concentration of 83Sr (C/Co, where C is the activity in the leachate and Co
is the initial activity of the injected pulse) against the cumulative volume of leachate or
pore volumes. This will generate a breakthrough curve.

o From the breakthrough curve, the retardation factor (R) can be calculated, which indicates
the degree to which 8Sr movement is slowed down by interactions with the soil. An R
value of 1 indicates no retardation, while values greater than 1 indicate sorption to the soil
matrix.[7]

Post-Experiment Soil Analysis (Optional):
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o After the leaching experiment, the soil column can be sectioned, and the 85Sr activity in
each section can be measured to determine the final distribution of the tracer within the
column.
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Caption: Conceptual pathway of Strontium-85 as a tracer for Calcium uptake and transport in
plants.
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Caption: Experimental workflow for Strontium-85 uptake and translocation studies in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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